Cas no 1094454-64-4 ()

1094454-64-4 structure
structure
Product Name:
CAS No:1094454-64-4
MF:C8H7N5
MW:173.174679994583
CID:6770454
PubChem ID:43134524
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C8H7N5/c9-8-12-7(5-11-13-8)6-2-1-3-10-4-6/h1-5H,(H2,9,12,13)
    • InChI Key: IJTATPRPGVVNJQ-UHFFFAOYSA-N
    • SMILES: N1C(N)=NN=CC=1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 173.07014524g/mol
  • Monoisotopic Mass: 173.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 77.6Ų

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